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Compound of Interest

Compound Name: Methyldivinylchlorosilane

CAS No.: 70745-06-1

Cat. No.: B3056360

Get Quote

Executive Summary & Core Chemistry
Methyldivinylchlorosilane (MDVCS) is a critical bifunctional monomer used to introduce vinyl

groups into polysiloxane backbones. The synthesis is notoriously difficult due to two competing

failure modes: Selectivity (over- or under-alkylation) and Stability (rapid polymerization during

purification).

This guide addresses the synthesis via the Grignard Route (Methyltrichlorosilane +

Vinylmagnesium Chloride), which is the industry standard for high-purity applications.

The Reaction Equation:

Synthesis Optimization Strategies
Module A: Controlling Selectivity (The Yield Problem)
The primary yield killer is the formation of the trivinyl species (
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) or residual monovinyl species (

).

Protocol 1: The "Inverse Addition" Technique
To maximize the yield of the di-substituted product, you must maintain a high local

concentration of the chlorosilane relative to the Grignard reagent.

Reactor A (Silane): Charge Methyltrichlorosilane (

) in anhydrous THF. Cool to -10°C to -5°C.

Reactor B (Grignard): Load Vinylmagnesium Chloride (1.6–2.0 M in THF).

Addition: Slowly add Reactor B into Reactor A (Inverse Addition).

Why? If you add Silane to Grignard (Normal Addition), the Grignard is in excess

immediately, driving the reaction straight to the trivinyl byproduct (

).

Stoichiometry: Use exactly 2.05 equivalents of ViMgCl.

Protocol 2: Temperature Modulation
Addition Phase: Keep between -10°C and 0°C. Higher temperatures increase the reaction

rate of the second and third substitutions indiscriminately.

Digestion Phase: After addition, allow the mixture to warm to 25°C for 2 hours to ensure

complete conversion of the intermediate mono-vinyl species.

Module B: Stabilization (The Polymerization Problem)
Vinyl chlorosilanes are highly susceptible to radical polymerization, especially during the

thermal stress of distillation.

Inhibitor Selection Guide
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Inhibitor Type Usage Phase Mechanism Notes

Phenothiazine

(PTZ)
Anaerobic Distillation

Radical

Scavenger

Preferred. Works

without oxygen;

ideal for

moisture-

sensitive

chlorosilanes.

BHT (Butylated

hydroxytoluene)
Aerobic Storage H-donor

Requires

dissolved oxygen

to be effective;

less ideal for

distillation under

vacuum.

Copper Powder Inorganic Distillation Radical Trap

Can be added to

the pot; prevents

fouling of the

reboiler.

Workflow Visualization
The following diagram illustrates the critical decision points in the synthesis workflow to avoid

common pitfalls.
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Start: MeSiCl3 + ViMgCl

Step 1: Inverse Addition
(Grignard into Silane)

Temp Control: -10°C to 0°C

Stoichiometry Check
(Is ViMgCl > 2.1 eq?)

Result: Trivinyl Silane
(Low Yield)

Yes

Target: MeSi(Vi)2Cl
(Crude Mix)

No (2.05 eq)

Step 2: Filtration & Solvent Strip

Step 3: Fractional Distillation
(Vacuum)

Inhibitor Added?

FAILURE: Gel/Polymerization
in Column

No

SUCCESS: High Purity
MDVCS

Yes (PTZ/Cu)

Click to download full resolution via product page
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Figure 1: Critical Process Flow for Methyldivinylchlorosilane Synthesis indicating key failure

modes (red diamonds).

Troubleshooting & FAQs
Q1: My GC analysis shows a 40% yield of the Trivinyl
byproduct ( ). How do I fix this?
Diagnosis: This is a classic symptom of "local excess" of Grignard. Solution:

Switch to Inverse Addition: Ensure you are dripping the Grignard into the Silane, not the

other way around.

Dilution: Dilute your Grignard reagent further. If you are using 2.0 M, try diluting to 1.0 M with

THF before addition. This slows the reaction kinetics and favors the statistical distribution of

the di-substituted product [1].

Q2: The product turns into a gel (polymerizes) inside the
distillation column.
Diagnosis: Thermal initiation of vinyl groups. Solution:

Inhibitor Cocktail: Add Phenothiazine (500 ppm) and Copper Powder (0.1% w/w) directly to

the distillation pot. Phenothiazine is effective in the absence of oxygen (vacuum conditions),

unlike MEHQ [2].

Vacuum Level: Lower the pressure to <20 mmHg to reduce the boiling point. Do not exceed

a pot temperature of 80°C.

Q3: The chloride content is lower than theoretical
values. Is it hydrolyzing?
Diagnosis: Chlorosilanes react instantly with atmospheric moisture. Solution:

Nitrogen Sweep: Ensure the entire distillation rig is under a dry nitrogen sweep or blanket.

Glassware Prep: All glassware must be oven-dried at 120°C for 4 hours prior to use.
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Analysis: Do not use standard aqueous titration. Use potentiometric titration with silver

nitrate in non-aqueous solvents (e.g., acetone/methanol) to determine hydrolyzable chloride

[3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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